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Compound of Interest

Compound Name: Potassium tetracyanoborate

Cat. No.: B034560

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium tetracyanoborate, identified by the CAS number 261356-49-4, is an inorganic
compound with the chemical formula C4aBKNa.[1][2] This document provides a comprehensive
overview of its known properties, hazards, and handling information, tailored for a technical
audience in research and development. While specific biological signaling pathways involving
this compound are not extensively documented in publicly available literature, this guide
summarizes the existing chemical and safety data.

Chemical and Physical Properties

The fundamental physicochemical properties of Potassium tetracyanoborate are summarized
in the table below, providing a quick reference for laboratory and research applications.
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Property Value Source

Molecular Formula CaBKNa4 [1112]

Molecular Weight 153.98 g/mol [1]
White to light yellow

Appearance [3]
powder/crystal

Melting Point 430°C [4115]
Sparingly soluble in DMSO,

Solubility slightly soluble in Methanol [5][6]
and Water.

Exact Mass 153.9853077 u [4]

Hazard Identification and Safety Information

Potassium tetracyanoborate is classified as a hazardous substance. Adherence to strict

safety protocols is imperative when handling this compound. The GHS classification highlights

its acute toxicity through multiple exposure routes.

~HS H | Classificati

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )

skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Source:[1][7][8]
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Precautionary Statements

A comprehensive list of precautionary statements is provided by suppliers and should be
consulted before use. Key precautions include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[418]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and specific
biological assays of Potassium tetracyanoborate are not readily available in the public
domain. However, a generalized workflow for its preparation can be inferred from literature on
similar cyanoborate compounds.

General Synthesis and Purification Workflow

The following diagram illustrates a conceptual workflow for the synthesis and purification of
Potassium tetracyanoborate. This is a generalized representation and specific reaction
conditions, solvents, and purification techniques would need to be optimized based on
empirical studies.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.mdpi.com/1420-3049/27/9/2615
https://academicjournals.org/journal/IJPS/article-full-text-pdf/4E1F2E918636
https://www.mdpi.com/1420-3049/27/9/2615
https://academicjournals.org/journal/IJPS/article-full-text-pdf/4E1F2E918636
https://www.mdpi.com/1420-3049/27/9/2615
https://www.mdpi.com/1420-3049/27/9/2615
https://www.mdpi.com/1420-3049/27/9/2615
https://www.benchchem.com/product/b034560?utm_src=pdf-body
https://www.benchchem.com/product/b034560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Potassium Tetracyanoborate Synthesis
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Caption: Generalized Synthesis and Purification Workflow.
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Signaling Pathways and Biological Activity

Currently, there is a lack of specific information in the scientific literature detailing the
involvement of Potassium tetracyanoborate in any particular biological signaling pathways.
While boron-containing compounds, in general, have garnered significant interest in drug
discovery for their diverse biological activities, the specific effects of the tetracyanoborate anion
are not well-characterized.

The following diagram illustrates a logical relationship for investigating the potential biological
activity of a novel compound like Potassium tetracyanoborate, starting from initial screening
to more detailed mechanistic studies.
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Investigative Workflow for Biological Activity
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Caption: Investigative Workflow for Biological Activity.
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Conclusion

Potassium tetracyanoborate (CAS No. 261356-49-4) is a compound with well-defined
chemical and physical properties but significant health hazards that necessitate careful
handling. The lack of detailed biological data, including specific signaling pathway involvement
and comprehensive experimental protocols, highlights an area for future research. This guide
provides a foundational understanding for professionals working with this compound and a
framework for further investigation into its potential biological activities. Researchers are
encouraged to consult safety data sheets from their suppliers for the most current and detailed
handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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